Cas no 2171269-60-4 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid
• CAS No: 2171269-60-4
• MF: C₂₅H₂₁FN₂O₅
• MW: 448.443050146103
• CID: 6419686
• PubChem ID: 165552013
• Update Time: 2025-09-27

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}propanoic acid
• 2171269-60-4
• EN300-1491877

• Inchi： 1S/C25H21FN2O5/c1-14(24(30)31)27-23(29)20-11-10-15(12-22(20)26)28-25(32)33-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,14,21H,13H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t14-/m0/s1
• InChI Key： BUWVDLMENDIMDX-AWEZNQCLSA-N
• SMILES： FC1C=C(C=CC=1C(N[C@H](C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.14344994g/mol
• Monoisotopic Mass: 448.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid

Introduction to (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic Acid (CAS No. 2171269-60-4)

Compound with the CAS number 2171269-60-4 and the product name (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring multiple functional groups, makes it a promising candidate for further exploration in various therapeutic areas.

The central structure of this compound revolves around a propanoic acid backbone, which is modified at the second carbon position with a formamido group. This formamido group is further substituted with a phenyl ring that carries both an amino group and a fluorine atom at the second position. The presence of these substituents enhances the compound's reactivity and binding affinity, making it an attractive scaffold for medicinal chemists.

One of the most notable features of this compound is the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as an amino protecting group. The Fmoc moiety not only provides stability to the molecule during synthetic processes but also influences its pharmacokinetic properties. This makes the compound particularly interesting for applications in peptide mimetics and peptidomimetic drug development.

The stereochemistry of the compound, specifically the (2S) configuration at the propanoic acid chiral center, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, making the precise control of stereochemistry essential for drug design and development. The (2S) configuration of this compound suggests that it may have unique interactions with biological targets compared to its enantiomer.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom at the second position of the phenyl ring in this compound contributes to its lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. Fluorinated aromatic rings are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity and resistance to metabolic degradation.

The combination of these structural features—such as the Fmoc group, fluorenyl moiety, fluorine substitution, and chiral center—makes this compound a versatile tool for synthetic chemists and pharmacologists. It can serve as a building block for more complex molecules or be used directly in biological assays to investigate its pharmacological properties.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, its structure resembles known inhibitors of proteases and kinases, which are key targets in cancer therapy. Additionally, its ability to interact with peptide-binding sites makes it a candidate for developing treatments against infectious diseases caused by pathogenic bacteria and viruses.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates protective group strategies to prevent unwanted side reactions. Similarly, the installation of the fluorenylmethoxycarbonyl moiety requires precise control over reaction conditions to avoid degradation or byproduct formation.

The use of advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry is essential for characterizing this complex molecule. These techniques provide detailed information about the molecular structure, including proton environments, connectivity between atoms, and molecular weight confirmation. Such data are crucial for verifying the identity and purity of the synthesized compound before proceeding with biological evaluations.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as a ligand in crystallographic studies aimed at understanding protein-ligand interactions at an atomic level. Such insights can accelerate the discovery process by providing detailed binding site information that guides rational drug design.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The ability to modify specific functional groups while maintaining overall structural integrity allows for fine-tuning of pharmacological properties, enabling researchers to develop drugs with improved efficacy and reduced side effects.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid (CAS No. 2171269-60-4) represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and diverse functional groups. Its potential applications in drug development, particularly in peptidomimetic therapy and enzyme inhibition, make it a valuable asset for researchers working on next-generation therapeutics.